Cas no 1256822-05-5 (3-Pyridinecarbonitrile, 6-amino-5-(trifluoromethyl)-)

• Product Name: 3-Pyridinecarbonitrile, 6-amino-5-(trifluoromethyl)-
• CAS No: 1256822-05-5
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 4899720
• Update Time: 2025-05-20

3-Pyridinecarbonitrile, 6-amino-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(trifluoromethyl)nicotinonitrile
• 6-Amino-5-(trifluoromethyl)pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 6-amino-5-(trifluoromethyl)-

• Inchi： 1S/C7H4F3N3/c8-7(9,10)5-1-4(2-11)3-13-6(5)12/h1,3H,(H2,12,13)
• InChI Key： RLLGWFRXMYGTII-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=CN=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• XLogP3: 1.1
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 3-Pyridinecarbonitrile, 6-amino-5-(trifluoromethyl)-

Introduction to 3-Pyridinecarbonitrile, 6-amino-5-(trifluoromethyl)- (CAS No. 1256822-05-5)

3-Pyridinecarbonitrile, 6-amino-5-(trifluoromethyl)-, identified by its Chemical Abstracts Service (CAS) number 1256822-05-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of both a nitrile group and an amino group, along with a trifluoromethyl substituent, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The trifluoromethyl group, in particular, is a key structural feature that enhances the metabolic stability and lipophilicity of molecules, making it highly sought after in drug design. Its incorporation into pyridine derivatives often leads to compounds with improved pharmacokinetic profiles. Recent studies have highlighted the utility of such trifluoromethylated pyridines in developing novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

In the realm of medicinal chemistry, 3-Pyridinecarbonitrile, 6-amino-5-(trifluoromethyl)- serves as a versatile building block for the synthesis of more complex molecules. The nitrile group can undergo various transformations, such as hydrolysis to carboxylic acids or reduction to amides, while the amino group can form salts or participate in condensation reactions. These reactivities make it an indispensable component in multi-step synthetic routes aimed at producing biologically active compounds.

Recent advancements in computational chemistry have further elucidated the potential of this compound. Molecular modeling studies suggest that the electron-withdrawing nature of the nitrile and trifluoromethyl groups can modulate the binding affinity of resulting drug candidates to their biological targets. Such insights are crucial for rational drug design, enabling researchers to optimize lead structures with enhanced efficacy and reduced toxicity.

The agrochemical industry has also recognized the significance of 3-Pyridinecarbonitrile, 6-amino-5-(trifluoromethyl)- due to its role in synthesizing advanced pesticides and herbicides. The structural motifs present in this compound contribute to its ability to interact with biological systems in novel ways, potentially leading to more effective crop protection agents with improved environmental profiles.

From a synthetic chemistry perspective, the preparation of 3-Pyridinecarbonitrile, 6-amino-5-(trifluoromethyl)- involves sophisticated methodologies that showcase the ingenuity of modern organic synthesis. Techniques such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations are often employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic methodologies that continue to drive innovation in chemical research.

The pharmacological potential of derivatives derived from 3-Pyridinecarbonitrile, 6-amino-5-(trifluoromethyl)- has been explored through numerous preclinical studies. Researchers have synthesized analogs targeting enzymes involved in cancer pathways and have observed promising antitumor activities. The trifluoromethyl group's influence on enzyme inhibition kinetics has been particularly noteworthy, suggesting its role as a key pharmacophore in next-generation oncology drugs.

In conclusion, 3-Pyridinecarbonitrile, 6-amino-5-(trifluoromethyl)- (CAS No. 1256822-05-5) represents a cornerstone compound in modern chemical synthesis and drug discovery. Its unique structural features enable diverse applications across pharmaceuticals and agrochemicals, while ongoing research continues to uncover new possibilities for its utilization. As computational tools and synthetic techniques evolve further, this compound is poised to remain at the forefront of scientific innovation.